Cas no 737703-40-1 (1,2-Benzisoxazole-3-carboximidamide)

• Product Name: 1,2-Benzisoxazole-3-carboximidamide
• CAS No: 737703-40-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 559824
• PubChem ID: 53421545
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboximidamide
• 1,2-benzoxazole-3-carboximidamide
• 1,2-Benzisoxazole-3-carboximidamide(9CI)
• BENZO[D]ISOXAZOLE-3-CARBOXIMIDAMIDE
• 737703-40-1
• DTXSID90697827
• AKOS006326481

• Inchi： 1S/C8H7N3O/c9-8(10)7-5-3-1-2-4-6(5)12-11-7/h1-4H,(H3,9,10)
• InChI Key： PPWGJDNKTUZLHO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=N)N)=N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 75.9A^2

Experimental Properties

• PSA: 75.90000
• LogP: 1.91190